3-isomangostin
3-isomangostin
3-Isomangostin, also known as mangostanol, belongs to the class of organic compounds known as 8-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 8-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 3-Isomangostin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-isomangostin is primarily located in the membrane (predicted from logP). Outside of the human body, 3-isomangostin can be found in fruits and purple mangosteen. This makes 3-isomangostin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
19275-46-8
VCID:
VC0095915
InChI:
InChI=1S/C24H26O6/c1-12(2)6-7-14-19-17(10-15(25)23(14)28-5)29-18-11-16-13(8-9-24(3,4)30-16)21(26)20(18)22(19)27/h6,10-11,25-26H,7-9H2,1-5H3
SMILES:
CC(=CCC1=C2C(=CC(=C1OC)O)OC3=CC4=C(CCC(O4)(C)C)C(=C3C2=O)O)C
Molecular Formula:
C24H26O6
Molecular Weight:
410.5 g/mol
3-isomangostin
CAS No.: 19275-46-8
Main Products
VCID: VC0095915
Molecular Formula: C24H26O6
Molecular Weight: 410.5 g/mol
| CAS No. | 19275-46-8 |
|---|---|
| Product Name | 3-isomangostin |
| Molecular Formula | C24H26O6 |
| Molecular Weight | 410.5 g/mol |
| IUPAC Name | 5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methylbut-2-enyl)-3,4-dihydropyrano[3,2-b]xanthen-6-one |
| Standard InChI | InChI=1S/C24H26O6/c1-12(2)6-7-14-19-17(10-15(25)23(14)28-5)29-18-11-16-13(8-9-24(3,4)30-16)21(26)20(18)22(19)27/h6,10-11,25-26H,7-9H2,1-5H3 |
| Standard InChIKey | KJCDBAVVDILRMP-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C2C(=CC(=C1OC)O)OC3=CC4=C(CCC(O4)(C)C)C(=C3C2=O)O)C |
| Canonical SMILES | CC(=CCC1=C(C(=CC2=C1C(=O)C3=C(C4=C(C=C3O2)OC(CC4)(C)C)O)O)OC)C |
| Melting Point | 155-160°C |
| Physical Description | Solid |
| Description | 3-Isomangostin, also known as mangostanol, belongs to the class of organic compounds known as 8-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 8-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 3-Isomangostin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-isomangostin is primarily located in the membrane (predicted from logP). Outside of the human body, 3-isomangostin can be found in fruits and purple mangosteen. This makes 3-isomangostin a potential biomarker for the consumption of these food products. |
| Synonyms | 3-isomangostin mangostanol |
| PubChem Compound | 13873655 |
| Last Modified | Nov 11 2021 |
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